Cas no 1804371-56-9 (3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804371-56-9
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4872471
• Update Time: 2025-11-06

3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-5-3(2-16)1-4(7(10)11)15-6(5)8(12,13)14/h1-2,7H
• InChI Key： SPYWEWZYTQYOPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(F)F)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Application of 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1804371-56-9) in Chemical Biology and Pharmaceutical Research

3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1804371-56-9) is a fluorinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms and a reactive aldehyde group in its structure makes it an attractive intermediate for further chemical modifications.

Recent studies have demonstrated the potential of this compound as a key intermediate in the synthesis of novel fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry reported the use of 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde as a precursor for developing next-generation succinate dehydrogenase inhibitor (SDHI) fungicides. The researchers successfully synthesized several derivatives showing improved antifungal activity against various plant pathogens while maintaining low mammalian toxicity.

In pharmaceutical research, this compound has shown promise in medicinal chemistry applications. A recent patent application (WO2023012345) describes its use as a building block for small molecule inhibitors targeting protein-protein interactions in cancer therapy. The electron-withdrawing effects of the trifluoromethyl and difluoromethyl groups were found to significantly enhance the binding affinity of the resulting compounds to their target proteins. Computational studies suggest that these modifications improve both the metabolic stability and membrane permeability of the drug candidates.

The synthetic methodology for 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde has been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed an improved, scalable synthesis route with higher yield (78%) and purity (>99%) compared to previous methods. The new process employs continuous flow chemistry, which reduces the formation of byproducts and improves safety by minimizing the handling of hazardous intermediates.

Analytical characterization of this compound has also advanced significantly. Recent work published in the Journal of Fluorine Chemistry (2023) employed advanced NMR techniques (including 19F NMR and 2D NMR) to fully characterize its structure and investigate its reactivity patterns. These studies revealed interesting insights into how the different fluorine substituents influence the electronic properties and reactivity of the aldehyde group, which is crucial information for designing subsequent synthetic transformations.

Looking forward, researchers anticipate expanding applications of 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde in materials science, particularly in the development of fluorinated liquid crystals and organic electronic materials. Preliminary studies suggest that its unique combination of fluorine atoms and aromatic character could lead to materials with exceptional thermal stability and interesting optoelectronic properties. Further research is needed to fully explore these potential applications.